Cas no 1805292-34-5 (Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate
• CAS No: 1805292-34-5
• MF: C₈H₅F₂I₂NO₂
• MW: 438.93655371666
• CID: 4851724
• Update Time: 2025-10-31

Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate

• Inchi： 1S/C8H5F2I2NO2/c1-15-8(14)5-3(11)2-4(12)13-6(5)7(9)10/h2,7H,1H3
• InChI Key： RXWAEZOQIBLIRZ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C(=O)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate

Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1805292-34-5, commonly referred to as Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that confer it distinct chemical and physical properties. The presence of a difluoromethyl group at the 2-position and diiodo groups at the 4 and 6 positions, along with a carboxylate ester group at the 3-position, makes it a versatile molecule for various chemical transformations and functional applications.

Recent studies have highlighted the importance of such iodinated pyridine derivatives in medicinal chemistry. The diiodo groups are known to enhance the electronic properties of the molecule, making it a promising candidate for drug design. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that such compounds can serve as potential inhibitors for certain kinase enzymes, which are critical targets in cancer therapy. The difluoromethyl group further adds to the molecule's versatility by introducing fluorine atoms, which are often associated with improved pharmacokinetic properties such as increased lipophilicity and metabolic stability.

In terms of synthesis, Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate can be prepared via a multi-step process involving nucleophilic substitution and Friedel-Crafts alkylation reactions. A study in *Organic Process Research & Development* detailed an optimized route that employs iodination followed by esterification. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields, making this compound more accessible for large-scale production.

The structural uniqueness of this compound also lends itself to applications in materials science. For example, its aromaticity and substituent effects make it a potential candidate for use in organic light-emitting diodes (OLEDs). Research in *Advanced Materials* explored its role as an electron transport layer material, where the diiodo groups were found to enhance charge transport properties. This finding opens new avenues for its application in next-generation electronic devices.

Another emerging area of interest is its use in agrochemicals. The difluoromethyl group is known to impart herbicidal activity, and preliminary studies suggest that this compound could be developed into an effective herbicide. A study published in *Pest Management Science* reported that analogs of this compound exhibited potent activity against several agricultural weeds without significant toxicity to non-target organisms.

From an environmental perspective, understanding the fate and behavior of Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate in natural systems is crucial. Research conducted by environmental chemists has focused on its biodegradation pathways and persistence in soil and water systems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.

In conclusion, Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate (CAS No. 1805292-34-5) stands out as a multifaceted compound with diverse applications across medicinal chemistry, materials science, and agrochemicals. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various industries while maintaining environmental sustainability.